Cas no 80221-14-3 (Pyridine, 2-[(4-methylphenyl)ethynyl]-)

• Product Name: Pyridine, 2-[(4-methylphenyl)ethynyl]-
• CAS No: 80221-14-3
• MF: C₁₄H₁₁N
• MW: 193.243843317032
• CID: 706038
• PubChem ID: 5100880
• Update Time: 2025-04-19

Pyridine, 2-[(4-methylphenyl)ethynyl]- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-[(4-methylphenyl)ethynyl]-
• 2-[2-(4-methylphenyl)ethynyl]pyridine
• 2-[(4-Methylphenyl)ethynyl]pyridine
• DTXSID90408319
• 80221-14-3

• Inchi： 1S/C14H11N/c1-12-5-7-13(8-6-12)9-10-14-4-2-3-11-15-14/h2-8,11H,1H3
• InChI Key： VYZANAILUXHNIL-UHFFFAOYSA-N
• SMILES： N1C=CC=CC=1C#CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 193.089149355g/mol
• Monoisotopic Mass: 193.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9Ų